Cas no 1805170-87-9 (2-(Aminomethyl)-5-bromo-6-(difluoromethyl)-3-nitropyridine)

• Product Name: 2-(Aminomethyl)-5-bromo-6-(difluoromethyl)-3-nitropyridine
• CAS No: 1805170-87-9
• MF: C₇H₆BrF₂N₃O₂
• MW: 282.04224729538
• CID: 4809493
• Update Time: 2023-08-18

2-(Aminomethyl)-5-bromo-6-(difluoromethyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-bromo-6-(difluoromethyl)-3-nitropyridine

• Inchi： 1S/C7H6BrF2N3O2/c8-3-1-5(13(14)15)4(2-11)12-6(3)7(9)10/h1,7H,2,11H2
• InChI Key： YPMKXVQVIUSQAN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(CN)=NC=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 0.9
• Topological Polar Surface Area: 84.7